Cas no 2229329-96-6 (2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine)

• Product Name: 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine
• CAS No: 2229329-96-6
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 5996266
• PubChem ID: 165710555
• Update Time: 2025-10-22

2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine
• 2229329-96-6
• EN300-1996828
• [2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H14ClN3/c1-2-13-5-12-9(10)8(13)7-3-6(7)4-11/h5-7H,2-4,11H2,1H3
• InChI Key： BHQZDWMKOYNFJG-UHFFFAOYSA-N
• SMILES： ClC1=C(C2CC2CN)N(C=N1)CC

Computed Properties

• Exact Mass: 199.0876252g/mol
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine

Comprehensive Overview of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine (CAS No. 2229329-96-6)

The compound 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine (CAS No. 2229329-96-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylmethanamine moiety and the 4-chloro-1-ethyl-1H-imidazole ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

In recent years, the demand for imidazole derivatives has surged due to their versatility in drug discovery. The 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine stands out because of its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing pharmacokinetic properties. This compound is often discussed in the context of small molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine and targeted therapies.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine?" The synthesis typically involves multi-step organic reactions, including cyclopropanation and imidazole functionalization. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices.

The compound's physicochemical properties are also a hot topic among researchers. Its molecular weight, solubility, and stability under various conditions are critical for formulation development. For instance, the chloro-substituted imidazole ring enhances its metabolic stability, while the cyclopropyl group contributes to conformational rigidity—a feature highly valued in drug design to reduce off-target effects.

Another area of interest is the structure-activity relationship (SAR) of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine. Computational modeling and in vitro assays have been employed to elucidate how structural modifications impact its biological activity. This aligns with the broader industry shift toward AI-driven drug discovery, where predictive analytics accelerate the identification of lead compounds.

From an industrial perspective, scalability is a key concern. Searches like "large-scale production of imidazole derivatives" highlight the need for cost-effective and efficient manufacturing processes. Innovations in continuous flow chemistry and catalyst design are addressing these challenges, making compounds like 2229329-96-6 more accessible for commercial applications.

In summary, 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylmethanamine represents a fascinating intersection of chemistry and biology. Its potential in drug development, coupled with advancements in synthetic methodologies, positions it as a compound of enduring relevance. As research continues to uncover its full capabilities, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.